Cas no 1050496-81-5 (2-(2,2-Dimethyltetrahydro-2H-pyran-4-yl)ethanol)

• Product Name: 2-(2,2-Dimethyltetrahydro-2H-pyran-4-yl)ethanol
• CAS No: 1050496-81-5
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 2117572
• Update Time: 2025-06-08

2-(2,2-Dimethyltetrahydro-2H-pyran-4-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• tetrahydro-2,2-dimethyl-2H-Pyran-4-ethanol
• FXLLSPORYNKBOX-UHFFFAOYSA-N
• 2-(2,2-Dimethyltetrahydro-2H-pyran-4-yl)ethanol

• Inchi： 1S/C9H18O2/c1-9(2)7-8(3-5-10)4-6-11-9/h8,10H,3-7H2,1-2H3
• InChI Key： FXLLSPORYNKBOX-UHFFFAOYSA-N
• SMILES： O1CCC(CCO)CC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Topological Polar Surface Area: 29.5

Additional information on 2-(2,2-Dimethyltetrahydro-2H-pyran-4-yl)ethanol

Comprehensive Overview of 2-(2,2-Dimethyltetrahydro-2H-pyran-4-yl)ethanol (CAS No. 1050496-81-5)

2-(2,2-Dimethyltetrahydro-2H-pyran-4-yl)ethanol (CAS No. 1050496-81-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, flavor and fragrance applications, and fine chemical synthesis. This compound, characterized by its unique tetrahydro-2H-pyran ring structure, offers versatile reactivity, making it a valuable building block for researchers and industrial chemists alike. Its molecular formula, C9H18O2, and distinct structural features contribute to its growing popularity in high-value chemical applications.

One of the key reasons for the rising interest in 2-(2,2-Dimethyltetrahydro-2H-pyran-4-yl)ethanol is its role in the synthesis of bioactive molecules. Recent trends in drug discovery highlight the demand for structurally diverse intermediates, and this compound fits perfectly into this niche. Its ether-alcohol functionality allows for further derivatization, enabling the creation of complex molecules with potential therapeutic benefits. Researchers are particularly intrigued by its potential in developing central nervous system (CNS) targeting agents, given the structural similarity to other neuroactive compounds.

In the flavor and fragrance industry, 2-(2,2-Dimethyltetrahydro-2H-pyran-4-yl)ethanol is valued for its potential to contribute to novel aromatic profiles. The compound's oxygenated heterocyclic structure can impart unique olfactory characteristics, making it a candidate for perfumery applications. With consumers increasingly seeking sustainable and natural-inspired scents, this compound aligns well with market trends toward green chemistry and eco-friendly formulations.

From a synthetic chemistry perspective, the compound's stereochemistry and functional group compatibility make it an attractive scaffold for catalysis studies and asymmetric synthesis. Recent publications have explored its use in transition-metal-catalyzed reactions, where its rigid framework can influence enantioselectivity. This has sparked discussions in academic forums and research communities about its broader applicability in chiral synthesis.

The physicochemical properties of 2-(2,2-Dimethyltetrahydro-2H-pyran-4-yl)ethanol also contribute to its utility. Its moderate lipophilicity (LogP) and hydrogen-bonding capacity make it suitable for formulation development in various industries. Additionally, its stability under standard laboratory conditions ensures ease of handling, a critical factor for process scale-up in manufacturing settings.

As the demand for specialty chemicals grows, 2-(2,2-Dimethyltetrahydro-2H-pyran-4-yl)ethanol is poised to play a pivotal role. Its compatibility with continuous flow chemistry—a hot topic in process optimization—further enhances its appeal. Companies focusing on API manufacturing and custom synthesis are increasingly listing this compound in their portfolios, responding to client inquiries about tailor-made intermediates.

Environmental considerations are another driver of interest. The compound's potential for biodegradation and low ecotoxicity aligns with regulatory shifts toward safer chemical design. This is particularly relevant given the emphasis on REACH compliance and green chemistry metrics in modern chemical enterprises.

In conclusion, 2-(2,2-Dimethyltetrahydro-2H-pyran-4-yl)ethanol (CAS No. 1050496-81-5) represents a multifaceted compound with expanding applications across life sciences and material innovation. Its structural elegance, synthetic versatility, and alignment with industry megatrends ensure its continued relevance in cutting-edge research and commercial applications. As exploration of its properties deepens, this compound is likely to feature prominently in patent literature and collaborative R&D projects worldwide.